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Compound of Interest

Compound Name:
1,3-Bis[(9H-carbazol-4-

yl)oxy]propan-2-ol

CAS No.: 1276477-91-8

Cat. No.: B587145

Get Quote

Executive Summary
In the chromatographic analysis of Carvedilol, Impurity B (Carvedilol Bis-carbazole) represents

a significant separation challenge due to its high hydrophobicity relative to the parent drug.

While Carvedilol elutes at a standard retention time (RT), Impurity B—structurally a "dimer"

containing two lipophilic carbazole moieties—exhibits a Relative Retention Time (RRT) ranging

from 2.1 to 8.5 depending on the method (Isocratic vs. Gradient).

This guide compares the physicochemical properties, retention behaviors, and separation

protocols for these two analytes, providing actionable data for method development.

Chemical Identity & Structural Impact on Retention
To understand the chromatographic divergence, one must analyze the structural differences.

Impurity B is not merely a degradation product; it is often a process-related impurity formed by

the reaction of two carbazole units.
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Feature Carvedilol (API)
Impurity B (Related

Compound B)

Chemical Name

1-(9H-carbazol-4-yloxy)-3-[[2-

(2-

methoxyphenoxy)ethyl]amino]

propan-2-ol

3,3'-(2-(2-

Methoxyphenoxy)ethylazanedi

yl)bis(1-(9H-carbazol-4-

yloxy)propan-2-ol)

Common Name Carvedilol Carvedilol Bis-carbazole

Molecular Weight 406.5 g/mol ~645.7 g/mol

Hydrophobic Moieties 1x Carbazole Ring
2x Carbazole Rings (High

Lipophilicity)

Chromatographic Impact
Moderate interaction with C18

ligands.[1][2][3][4]

Strong hydrophobic

interaction; significant

retention.

Structural Visualization (Graphviz)
The following diagram illustrates the structural relationship and the resulting hydrophobicity

gap.

Carvedilol (API)
(1 Carbazole + 1 Phenoxy)

C18 Stationary Phase
(Hydrophobic Interaction)

Moderate Binding
(RT ~22 min)

Impurity B (Bis-carbazole)
(2 Carbazoles + Linker)

Strong Binding
(RRT 2.1 - 8.5)

Click to download full resolution via product page

Chromatographic Performance Comparison
The retention time of Impurity B varies drastically based on the elution mode. The table below

compares the performance under standard Pharmacopoeial conditions (USP) which utilize

different approaches.
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Comparative Data: Retention Time (RT) & RRT[5]

Parameter
Method A: Isocratic (USP

Procedure 1)

Method B:

Gradient/Optimized (USP

Procedure 2)

Primary Utility Assay & Content Uniformity Organic Impurities Profiling

Mobile Phase
Phosphate Buffer (pH 2.0) :

ACN (69:31)

Gradient of Buffer (pH 2.0) &

ACN

Carvedilol RT ~22.0 - 25.0 min ~10.0 - 12.0 min

Impurity B RT > 150 min (Theoretical) ~21.0 - 25.0 min

Impurity B RRT ~8.5 ~2.1

Resolution (Rs) High (due to distance) > 4.0 (Sharp peaks)

Peak Shape
Broad / Tailing (due to long

retention)
Sharp / Symmetrical

Analysis:

Isocratic Failure Mode: In a standard isocratic run (Method A), Impurity B elutes extremely

late (RRT 8.5). If the run time is insufficient, Impurity B may carry over to the next injection,

appearing as a "ghost peak" or interfering with subsequent analyses.

Gradient Necessity: To quantitate Impurity B effectively, a gradient method (Method B) is

required to increase the organic strength (Acetonitrile) and desorb the bis-carbazole moiety

from the column.

Experimental Protocol: Optimized Separation
This protocol is designed to achieve the RRT of ~2.1 for Impurity B, ensuring it elutes within a

reasonable timeframe while maintaining resolution from the API.

Materials & Reagents[1][3][5][6][7][8][9][10]
Column: L7 Packing (C18), 4.6 mm × 15 cm, 5 µm (e.g., Inertsil ODS-3 or equivalent).
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Buffer: 2.72 g/L Monobasic Potassium Phosphate, adjusted to pH 2.0 with Phosphoric Acid.

Mobile Phase A: Buffer (100%).

Mobile Phase B: Acetonitrile (100%).[5]

Diluent: Mobile Phase A : Acetonitrile (50:50).

Chromatographic Conditions
Flow Rate: 1.0 mL/min.[6][7]

Temperature: 55°C (Critical for mass transfer of hydrophobic impurities).

Detection: UV 240 nm.[1][8][6][9][7][10]

Injection Volume: 10-20 µL.

Gradient Program (Self-Validating)
This gradient profile ensures Impurity B elutes after Carvedilol but before the re-equilibration

phase.

Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 70 30 Injection / Hold

5.0 70 30 Isocratic for Impurity A

35.0 20 80
Ramp to elute

Impurity B

40.0 20 80 Wash

41.0 70 30 Re-equilibration

50.0 70 30 End of Run

Workflow Diagram
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Chromatographic Separation (C18, 55°C)

Start Analysis

Sample Preparation
(1 mg/mL in Diluent)

Injection (10 µL)

0-10 min:
Elution of Polar Impurities

(Impurity A, E)

Isocratic Phase

10-15 min:
Elution of Carvedilol (API)

20-30 min (Gradient):
Elution of Hydrophobic Impurity B

(RRT ~2.1)

Gradient Ramp

System Suitability Check
(Resolution > 2.0)

Data Processing
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Troubleshooting & Critical Parameters
"Ghost Peak" Phenomenon
If using an isocratic method (Method A) for routine assay, Impurity B may not elute until 60+

minutes. If the run time is set to 30 minutes, Impurity B will elute in the second or third injection,

appearing as a broad, unknown peak at a random retention time.

Solution: Always include a high-organic wash step or use the gradient method described

above for impurity profiling.

Temperature Sensitivity
The resolution between Carvedilol and Impurity B is highly temperature-dependent.

Observation: At 25°C, the peak for Impurity B broadens significantly due to slow mass

transfer kinetics of the large bis-carbazole molecule.

Recommendation: Maintain column temperature at 55°C (as per USP) to sharpen the peak

and reduce backpressure.

pH Influence
While Carvedilol is basic (secondary amine), Impurity B lacks the same ionization profile on the

linker.

pH 2.0: Suppresses silanol activity and keeps Carvedilol protonated (faster elution).

pH > 4.0: Increases retention of Carvedilol significantly, potentially causing co-elution issues

with other impurities, though Impurity B remains well-retained.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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